Cas no 1353953-86-2 ([1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-methyl-amine)

• Product Name: [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-methyl-amine
• CAS No: 1353953-86-2
• MF: C₁₂H₂₅N₃
• MW: 211.347002744675
• MDL: MFCD21096556
• CID: 4587140
• Update Time: 2025-10-30

[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-methyl-amine Chemical and Physical Properties

Names and Identifiers

• [1-(2-AMino-ethyl)-piperidin-3-ylMethyl]-cyclopropyl-Methyl-aMine
• [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-methyl-amine

• MDL： MFCD21096556
• Inchi： 1S/C12H25N3/c13-5-7-15-6-1-2-12(10-15)9-14-8-11-3-4-11/h11-12,14H,1-10,13H2
• InChI Key： WEDWFJRRMKGZDT-UHFFFAOYSA-N
• SMILES： N(CC1CCCN(CCN)C1)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 293.3±8.0 °C at 760 mmHg
• Flash Point: 129.5±13.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-methyl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-methyl-amine

Professional Introduction to [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-methyl-amine (CAS No. 1353953-86-2)

[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-methyl-amine] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number [1353953-86-2], represents a unique structural motif that combines a piperidine ring with a cyclopropyl substituent, linked through an amine functionality. The presence of both [2-amino-ethyl] and [cyclopropyl-methyl] groups introduces a high degree of complexity, making it a promising candidate for further exploration in medicinal chemistry.

The structural features of [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-methyl-amine] suggest potential applications in the design of novel therapeutic agents. The piperidine core is a well-known scaffold in drug discovery, often incorporated into bioactive molecules due to its ability to mimic the conformational flexibility of natural amino acids. This flexibility can be crucial for optimizing binding interactions with biological targets, such as enzymes and receptors. Additionally, the cyclopropyl group is a relatively rare structural element in pharmaceuticals but has been shown to enhance metabolic stability and binding affinity in certain contexts.

In recent years, there has been growing interest in the development of compounds that incorporate both amine and cyclopropyl functionalities. These structural elements have been found to contribute to favorable pharmacokinetic properties, including improved solubility and reduced clearance rates. For instance, studies have demonstrated that the presence of [cyclopropyl-methyl] groups can enhance the binding affinity of small molecule inhibitors to their target proteins, while the [2-amino-ethyl] moiety can facilitate interactions with hydrophobic pockets within the binding site.

One of the most compelling aspects of [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-methyl-amine] is its potential as a building block for more complex drug candidates. The compound's versatile structure allows for further derivatization, enabling researchers to explore a wide range of chemical modifications. This adaptability is particularly valuable in modern drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds with high efficacy and safety profiles.

Recent advancements in computational chemistry have also highlighted the importance of understanding the three-dimensional structure of molecules like [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-methyl-amine]. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations have provided valuable insights into the compound's binding mode and have guided the design of more potent derivatives. By leveraging these computational tools, researchers can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

The synthesis of [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-methyl-amine] presents unique challenges due to its complex architecture. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the piperidine-cyclopropyl linkage. These methods offer high selectivity and yield, making them ideal for industrial-scale production.

In conclusion, [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-cyclopropyl-methyl-amine (CAS No. 1353953-86-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential as a building block for more complex drug candidates, make it an attractive target for medicinal chemists. As computational chemistry and synthetic methodologies continue to advance, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.